8-Bromo-5-isopropoxy-quinoline

• Molecular Formula: C12H12BrNO
• Molecular Weight: 266.13 g/mol
• IUPAC Name: 8-bromo-5-propan-2-yloxyquinoline
• InChI: InChI=1S/C12H12BrNO/c1-8(2)15-11-6-5-10(13)12-9(11)4-3-7-14-12/h3-8H,1-2H3
• InChI Key: UCEQVGKSDUFQQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C2C=CC=NC2=C(C=C1)Br

Description

8-Bromo-5-isopropoxy-quinoline is a useful research compound. Its molecular formula is C12H12BrNO and its molecular weight is 266.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-isopropoxyquinoline (1.87 g, 10.0 mmol) in acetonitrile (100 mL) was added NBS (1.78 g, 10.0 mmol) at 0° C. The mixture was stirred at rt for 2 h before the solvent was removed. The residue was partitioned between EtOAc and H2O. The layers were separated and the organic layer was washed with brine, dried over MgSO4, and concentrated. The crude material was purified by column chromatography (0-10% EtOAc-Hex) to provide 8-bromo-5-isopropoxy-quinoline (92%) as a light brown solid. ESI-MS m/z calc 265.1. found 266.1 (M+1)+. Retention time: 1.44 minutes (3 min run).